N-(4-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-3-methylbutanamide

• IUPAC Name: N-[4-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-3-methylbutanamide
• InChI: InChI=1S/C18H25N5O/c1-12(2)10-17(24)20-14-6-8-15(9-7-14)21-18-19-13(3)11-16(22-18)23(4)5/h6-9,11-12H,10H2,1-5H3,(H,20,24)(H,19,21,22)
• InChI Key: ZMLQJUWBHUBISG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)CC(C)C)N(C)C
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

The compound “N-(4-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-3-methylbutanamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an amide functional group, which is a carbonyl (a carbon double-bonded to an oxygen) adjacent to a nitrogen. The presence of the dimethylamino group suggests that this compound might have some basic properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring and the amide group would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amide group could be involved in hydrolysis reactions, while the pyrimidine ring might undergo substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group might increase its solubility in polar solvents.

Scientific Research Applications

Fluorescent Labeling in Protein Studies

• Application : Researchers use it to label proteins or peptides through their amino groups. Its fluorescent properties (characteristic broad and intense visible absorption but no fluorescence) make it an ideal long-wavelength quencher. .

Optical Nonlinear Optical (ONLO) Materials

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Synthesis of 3,5-Disubstituted 2,6-Dicyanoaniline

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Acylation of Alcohols to Form Esters

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its physical and chemical properties in more detail.